Cas no 500581-62-4 (Acetic acid,[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]-)

Acetic acid,[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]- structure
500581-62-4 structure
Product Name:Acetic acid,[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]-
CAS No:500581-62-4
MF:C25H24F3NO4S
MW:491.522576332092
CID:1549858
Update Time:2024-08-24

Acetic acid,[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]-
    • Acetic acid, 2-[2-methyl-5-[3-[4-(1-methylethyl)-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-1-oxopropyl]phenoxy]-
    • Inchi: 1S/C25H24F3NO4S/c1-14(2)23-21(34-24(29-23)16-6-8-18(9-7-16)25(26,27)28)11-10-19(30)17-5-4-15(3)20(12-17)33-13-22(31)32/h4-9,12,14H,10-11,13H2,1-3H3,(H,31,32)
    • InChI Key: FSLIMJZSQFPJEX-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC(C(=O)CCC2SC(C3=CC=C(C(F)(F)F)C=C3)=NC=2C(C)C)=CC=C1C

Computed Properties

  • Exact Mass: 491.13792

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • Boiling Point: 612.8±65.0 °C(Predicted)
  • PSA: 76.49
  • pka: 3.13±0.10(Predicted)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD